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Compound of Interest

Compound Name: Pyrotinib dimaleate (Standard)

CAS No.: 1397922-61-0

Cat. No.: B610363

Get Quote

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals handling Pyrotinib dimaleale. Adherence to these procedures

is critical to minimize exposure risk and ensure a safe laboratory environment. Pyrotinib

dimaleate is an orally bioavailable, dual kinase inhibitor of the epidermal growth factor receptor

(EGFR) and human epidermal growth factor receptor 2 (HER2), categorized as a cytotoxic

agent.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Pyrotinib dimaleate is classified with the following hazards:

Harmful if swallowed.[2][3]

Causes skin irritation.[2][3]

Causes serious eye irritation.[2][3]
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May cause respiratory irritation.[2][3]

To mitigate these risks, the following personal protective equipment is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Hand Protection
Two pairs of chemotherapy-

grade nitrile gloves.

Prevents skin contact and

absorption. Double-gloving

offers additional protection.

Body Protection

Disposable, impermeable

gown with long sleeves and

closed cuffs.

Protects skin and personal

clothing from contamination.

Eye/Face Protection
Safety goggles and a face

shield.

Protects against splashes and

aerosols.

Respiratory Protection

A NIOSH-approved respirator

may be required depending on

the procedure and potential for

aerosol generation.

Minimizes inhalation of

airborne particles.

Safe Handling Procedures
All handling of Pyrotinib dimaleate powder must be performed in a designated containment

device, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation

risks.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated work area is clean and uncluttered.

Assemble all necessary equipment and materials.

Donning PPE: Put on all required PPE as specified in Table 1. The outer pair of gloves

should be worn over the gown cuff.

Weighing and Reconstitution:
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Perform all weighing and reconstitution of the compound within a chemical fume hood or

other ventilated enclosure.

Use a dedicated set of utensils (spatula, weigh boat, etc.).

Handle the powder carefully to avoid generating dust.

During Experimentation:

Keep all containers with Pyrotinib dimaleate tightly sealed when not in use.

Avoid eating, drinking, or smoking in the laboratory area.

After Handling:

Thoroughly decontaminate the work surface and any equipment used.

Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

Dispose of all contaminated disposable materials as cytotoxic waste.

Wash hands thoroughly with soap and water after removing gloves.[2]

Emergency Procedures
Table 2: Emergency Response Plan
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Exposure Type Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2][3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[2][4]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with absorbent material. Collect all

contaminated materials into a designated

cytotoxic waste container. Decontaminate the

spill area.

Disposal Plan
All materials that have come into contact with Pyrotinib dimaleale are considered cytotoxic

waste and must be segregated from other laboratory waste streams.

Step-by-Step Disposal Protocol:

Segregation at Source: At the point of generation, place all contaminated items (e.g., gloves,

gowns, weigh boats, pipette tips, vials) into a designated, clearly labeled, leak-proof, and

puncture-resistant cytotoxic waste container.
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Container Management: Keep the cytotoxic waste container sealed when not in use. Do not

overfill the container.

Waste Collection: Follow your institution's and local environmental regulations for the

collection and disposal of hazardous chemical waste.

Decontamination of Reusable Equipment: Any reusable equipment must be decontaminated.

A common practice is to use a 10% caustic solution, followed by a thorough rinse with water.

However, always refer to your institution's specific guidelines for decontaminating equipment

used with cytotoxic agents.[4]

Experimental Workflow and Safety Diagram
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Caption: Workflow for Safe Handling of Pyrotinib Dimaleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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